Cas no 933754-42-8 (Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde)

• Product Name: Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde
• CAS No: 933754-42-8
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD13179642
• CID: 4666133
• Update Time: 2025-10-20

Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyrimidine-6-carbaldehyde
• Pyrazolo[1,5-a]pyrimidine-6-carboxaldehyde
• Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde

• MDL： MFCD13179642
• Inchi： 1S/C7H5N3O/c11-5-6-3-8-7-1-2-9-10(7)4-6/h1-5H
• InChI Key： WDKZIYWLVBVKFQ-UHFFFAOYSA-N
• SMILES： O=CC1C=NC2=CC=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: -0.2
• Topological Polar Surface Area: 47.3

Additional information on Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde

Introduction to Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 933754-42-8)

Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 933754-42-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde makes it an attractive scaffold for the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

The chemical structure of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde consists of a pyrazolopyrimidine core with a carbonyl group at the 6-position. This specific arrangement provides the molecule with a high degree of functional flexibility, allowing it to interact with a wide range of biological targets. Recent studies have highlighted the importance of this compound in modulating key signaling pathways involved in cell proliferation, apoptosis, and inflammation.

In the context of cancer research, Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde has shown promising results as a potential anticancer agent. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific enzymes and receptors involved in tumor progression. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde exhibit potent antiproliferative activity against breast cancer cells by selectively inhibiting the activity of cyclin-dependent kinases (CDKs).

Beyond its anticancer properties, Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde has also been explored for its potential in treating neurodegenerative disorders. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors and enzymes that play crucial roles in neuronal function and survival. A study published in the European Journal of Medicinal Chemistry highlighted the neuroprotective effects of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde-based compounds in models of Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde has also been studied for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has shown that derivatives of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A recent study published in the Journal of Inflammation Research demonstrated that these compounds can significantly attenuate inflammation in animal models of rheumatoid arthritis.

The synthetic accessibility and structural diversity of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde make it an ideal candidate for drug discovery efforts. Chemists have developed various synthetic routes to access this compound and its derivatives, enabling the exploration of a wide range of structural modifications to optimize biological activity and pharmacological properties. For example, a study published in Organic & Biomolecular Chemistry described an efficient one-pot synthesis method for preparing substituted Pyrazolo[1,5-a]pyrimidine-6-carbaldehydes, which can be further functionalized to create a library of compounds for biological evaluation.

The pharmacokinetic properties of Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde-based compounds have also been investigated to ensure their suitability for clinical development. Studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, excretion (ADME) profiles, making them promising candidates for oral administration. Additionally, efforts are underway to improve their solubility and stability through prodrug strategies and formulation optimization.

In conclusion, Pyrazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 933754-42-8) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive scaffold for the development of novel therapeutic agents targeting cancer, neurodegenerative disorders, and inflammatory diseases. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects and to optimize its pharmacological properties for clinical use.